Cas no 946218-13-9 (N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)

• Product Name: N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• CAS No: 946218-13-9
• MF: C₂₁H₂₁ClN₆
• MW: 392.884642362595
• CID: 6039331
• PubChem ID: 17017099
• Update Time: 2025-06-10

N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
• 1H-Pyrazolo[3,4-d]pyrimidine-4,6-diamine, N6-butyl-N4-(4-chlorophenyl)-1-phenyl-
• N~6~-butyl-N~4~-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 946218-13-9
• F2090-0354
• AKOS002327548
• N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
• 6-N-butyl-4-N-(4-chlorophenyl)-1-phenylpyrazolo[3,4-d]pyrimidine-4,6-diamine

• Inchi： 1S/C21H21ClN6/c1-2-3-13-23-21-26-19(25-16-11-9-15(22)10-12-16)18-14-24-28(20(18)27-21)17-7-5-4-6-8-17/h4-12,14H,2-3,13H2,1H3,(H2,23,25,26,27)
• InChI Key： MBYYCLFJFZJKFE-UHFFFAOYSA-N
• SMILES： C1(NCCCC)=NC(NC2=CC=C(Cl)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 392.1516224g/mol
• Monoisotopic Mass: 392.1516224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 551.6±60.0 °C(Predicted)
• pka: 3.94±0.30(Predicted)

Additional information on N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo3,4-dpyrimidine-4,6-diamine

Introduction to N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946218-13-9)

N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine, a compound with the CAS number 946218-13-9, represents a significant advancement in the field of medicinal chemistry. This heterocyclic molecule has garnered considerable attention due to its unique structural and pharmacological properties. The compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold that has been extensively studied for its potential in developing novel therapeutic agents.

The< strong>N6-butyl and N4-(4-chlorophenyl) substituents in the molecule contribute to its complex pharmacophore, influencing both its solubility and binding affinity to biological targets. The presence of the 1-phenyl group further enhances its molecular complexity, making it a promising candidate for further investigation in drug discovery.

Recent research has highlighted the< strong>pyrazolo[3,4-d]pyrimidine core as a versatile platform for designing molecules with anti-cancer, anti-inflammatory, and antimicrobial properties. Studies have demonstrated that this class of compounds can interact with various enzymes and receptors, leading to potent biological effects. The< strong>4,6-diamine functionality in N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is particularly noteworthy, as it provides multiple sites for interaction with biological targets, potentially enhancing its therapeutic efficacy.

In the context of current pharmaceutical research, this compound has been explored for its potential role in addressing critical health challenges. The< strong>CAS number 946218-13-9 serves as a unique identifier, facilitating its tracking in scientific literature and patents. Researchers have been particularly interested in its ability to modulate key signaling pathways involved in diseases such as cancer and neurodegeneration.

The synthesis of N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine involves a multi-step process that requires precise control over reaction conditions. The introduction of the< strong>N6-butyl and< strong>N4-(4-chlorophenyl) groups necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyrazolo[3,4-d]pyrimidine core efficiently.

Evaluation of the pharmacological properties of this compound has revealed intriguing results. In vitro studies have shown that it exhibits significant inhibitory activity against several target enzymes relevant to cancer progression. The< strong>1-phenyl group appears to play a crucial role in mediating these effects by enhancing binding affinity to the target proteins. Additionally, preliminary in vivo studies suggest that the compound demonstrates good bioavailability and minimal toxicity at effective doses.

The< strong>pyrazolo[3,4-d]pyrimidine scaffold is known for its ability to engage with multiple biological pathways simultaneously. This polypharmacological approach has been gaining traction in drug development due to its potential to provide comprehensive therapeutic benefits. N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine exemplifies this strategy by incorporating several pharmacologically relevant moieties into a single molecule.

Ongoing research aims to further optimize the pharmacokinetic profile of this compound. Modifications to the< strong>N6-butyl,< strong>N4-(4-chlorophenyl), and< strong>1-phenyl groups are being explored to enhance solubility and reduce off-target effects. Computational modeling techniques are being utilized to predict the structural interactions between the compound and its biological targets, aiding in the rational design of analogs with improved properties.

The significance of N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine extends beyond its immediate therapeutic applications. It serves as a valuable scaffold for developing new classes of drugs targeting various diseases. The insights gained from studying this compound are expected to influence future research directions in medicinal chemistry and drug discovery.

In conclusion, N6-butyl-N4-(4-chlorophenyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 946218-13-9) is a promising molecule with significant potential in pharmaceutical applications. Its unique structure and pharmacological properties make it an attractive candidate for further development into novel therapeutic agents. Continued research efforts are expected to yield valuable insights into its mechanisms of action and potential clinical applications.